1-ethyl-N-(3-(2-methylthiazol-4-yl)phenyl)-6-oxo-1,6-dihydropyridazine-3-carboxamide
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Overview
Description
1-ethyl-N-(3-(2-methylthiazol-4-yl)phenyl)-6-oxo-1,6-dihydropyridazine-3-carboxamide is a useful research compound. Its molecular formula is C17H16N4O2S and its molecular weight is 340.4. The purity is usually 95%.
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Scientific Research Applications
Antioxidant Activity
Thiazole derivatives, which include the compound , have been synthesized and screened for their in vitro antioxidant properties . Some of the synthesized compounds have shown potent antioxidant activity .
Antimicrobial Activity
Thiazoles, including the compound , have been found to have antimicrobial properties . For example, sulfazole, a thiazole derivative, is used as an antimicrobial drug .
Antiretroviral Activity
Thiazoles are also used in antiretroviral drugs. Ritonavir, a drug used in the treatment of HIV/AIDS, is a thiazole derivative .
Antifungal Activity
Thiazoles have been found to have antifungal properties. Abafungin is an example of an antifungal drug that is a thiazole derivative .
Anticancer Activity
Thiazoles have been found to have anticancer properties. Tiazofurin is an example of a cancer treatment drug that is a thiazole derivative . Additionally, some thiazole derivatives have shown excellent cytotoxic activity compared to standard reference drugs .
Anti-Alzheimer Activity
Thiazoles have been found to have anti-Alzheimer properties . They are being studied for their potential use in the treatment of Alzheimer’s disease.
Antihypertensive Activity
Thiazoles have been found to have antihypertensive properties . They are being studied for their potential use in the treatment of hypertension.
Hepatoprotective Activity
Thiazoles have been found to have hepatoprotective properties . They are being studied for their potential use in the protection of the liver.
Mechanism of Action
Target of action
Thiazoles are a class of compounds that have been found to exhibit diverse biological activities . They have been used in the development of various drugs with different targets, including antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic drug molecules .
Mode of action
The mode of action of thiazoles can vary depending on the specific compound and its target. For example, some thiazoles have been found to have antioxidant, analgesic, and anti-inflammatory effects .
Biochemical pathways
Thiazoles can affect various biochemical pathways. For instance, some thiazoles have been found to have antitumor and cytotoxic activity, suggesting they may affect pathways involved in cell growth and proliferation .
Pharmacokinetics
The ADME (Absorption, Distribution, Metabolism, and Excretion) properties of thiazoles can vary depending on the specific compound. Thiazoles in general are slightly soluble in water, soluble in alcohol and ether, and sparingly soluble in organic solvents .
Result of action
The molecular and cellular effects of thiazoles can vary depending on the specific compound and its target. For example, some thiazoles have been found to have antitumor and cytotoxic activity, suggesting they may induce cell death in certain types of cancer cells .
Action environment
The action, efficacy, and stability of thiazoles can be influenced by various environmental factors, such as pH, temperature, and the presence of other compounds .
properties
IUPAC Name |
1-ethyl-N-[3-(2-methyl-1,3-thiazol-4-yl)phenyl]-6-oxopyridazine-3-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H16N4O2S/c1-3-21-16(22)8-7-14(20-21)17(23)19-13-6-4-5-12(9-13)15-10-24-11(2)18-15/h4-10H,3H2,1-2H3,(H,19,23) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XTRNTWQORAECCI-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN1C(=O)C=CC(=N1)C(=O)NC2=CC=CC(=C2)C3=CSC(=N3)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H16N4O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
340.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-ethyl-N-(3-(2-methylthiazol-4-yl)phenyl)-6-oxo-1,6-dihydropyridazine-3-carboxamide |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.